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Compound of Interest

Compound Name: QuadraSil MP

Cat. No.: B1169412 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the safety, handling, and

application of QuadraSil™ MP, a mercaptopropyl-functionalized silica gel designed for the

efficient scavenging of residual metals from reaction mixtures. This document is intended for

use by professionals in research, development, and manufacturing environments who utilize

metal catalysts in synthetic chemistry.

Product Overview and Chemical Identity
QuadraSil™ MP is a high-performance silica-based adsorbent.[1] Its efficacy stems from the

covalent attachment of mercaptopropyl groups to the silica surface, which provides a strong

affinity for a range of metal ions.[1] This functionalization allows for the selective removal of

residual metals from both aqueous and organic process streams, which is critical for the purity

of active pharmaceutical ingredients (APIs) and other fine chemicals.[2][3]

Chemical Structure and Properties:

CAS Number: 1225327-73-0[4]

Synonyms: QuadraSil® Mercaptopropyl, Mercapto-3 functionalized silica gel[4][5]

Functional Group: Mercaptopropyl (-SH)[4]

Support: Spherical or irregular silica beads[6][7]
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Appearance: White, free-flowing solid[3]

Safety and Handling Guidelines
Proper handling of QuadraSil™ MP is essential to ensure laboratory safety. The following

guidelines are derived from available Safety Data Sheets (SDS).[8]

Hazard Identification and Classification
QuadraSil™ MP is considered hazardous by the 2012 OSHA Hazard Communication Standard

(29 CFR 1910.1200).[8]

Health Hazard: 2 (Moderate)[8]

Flammability Hazard: 0 (Will not burn)[8]

Instability Hazard: 0 (Stable)[8]

First-Aid Measures
Exposure Route First-Aid Procedure

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[8]

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes. If skin irritation persists, call a

physician.[8]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. Get medical attention if

symptoms occur.[8]

Ingestion Seek medical advice.[8]

Personal Protective Equipment (PPE)
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Protection Type Recommendation

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[8]

Skin and Body Protection
Wear appropriate protective gloves and clothing

to prevent skin exposure.[8]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded or if irritation or other symptoms are

experienced. A dust mask type N95 (US) is

recommended.[8]

Storage and Stability
Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[8]

Stability: Stable under normal conditions.[8]

Hazardous Polymerization: Does not occur.[8]

Incompatible Materials: Strong oxidizing agents.[1]

Synthesis and Characterization
Synthesis of QuadraSil™ MP
The synthesis of QuadraSil™ MP involves the functionalization of a silica support with

mercaptopropyl groups. This is typically achieved through a grafting process where pre-formed

silica gel is reacted with an organosilane precursor, such as (3-

mercaptopropyl)trimethoxysilane (MPTMS).[1][2]

The process can be summarized in the following logical steps:

Caption: Synthesis workflow for QuadraSil™ MP.
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Characterization Methods
A variety of analytical techniques are employed to characterize the physical and chemical

properties of QuadraSil™ MP and to determine its metal scavenging performance.

Analytical Method Purpose

Fourier-Transform Infrared (FTIR) Spectroscopy

To identify the functional groups present on the

silica surface and confirm the presence of

mercaptopropyl groups.[4]

Thermogravimetric Analysis (TGA)

To assess thermal stability and to quantify the

amount of organic functional groups grafted

onto the silica support.[9]

Nitrogen Adsorption-Desorption (BET)
To determine the surface area and pore size

distribution of the silica material.

Elemental Analysis

To determine the elemental composition,

including the sulfur content, which correlates to

the loading of mercaptopropyl groups.[7]

Scanning Electron Microscopy (SEM)
To visualize the surface morphology and particle

size of the silica beads.[10]

Inductively Coupled Plasma (ICP) Spectroscopy

To accurately measure the concentration of

metal ions in solution before and after treatment

with QuadraSil™ MP, thereby determining the

scavenging efficiency.[11]

Performance Data in Metal Scavenging
QuadraSil™ MP has demonstrated high efficiency in scavenging a variety of metals,

particularly residual palladium from cross-coupling reactions. The following tables summarize

available quantitative performance data.

Palladium Scavenging Performance
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Initial Pd
Concentr
ation

Metal
Species

Solvent
Scavenge
r Loading

Time
% Pd
Removal

Final Pd
Concentr
ation

1000 ppm Pd(OAc)₂ THF
0.5 g / 10

ml
18 min >95% <50 ppm

~2400 ppm

Residual

from

Suzuki

Coupling

Toluene /

Water

5

equivalents
4 h >99% <10 ppm

33,000

ppm

Residual

from

Suzuki

Coupling

Organic

Solvent

5

equivalents
Overnight ~99.4% <200 ppm

500-800

ppm

Residual

from

Suzuki

Coupling

Organic

Solvent

5

equivalents
Overnight >98.75% <10 ppm

Data sourced from product literature and a case study.[4][11]

Ruthenium Scavenging Performance
Initial Ru
Concentr
ation

Metal
Species

Solvent
Scavenge
r Loading

Time
% Ru
Removal

Final Ru
Concentr
ation

595 ppm
Grubbs'

Catalyst
Toluene

0.25 g / 5

ml
1 h >99% <5.95 ppm

Data sourced from product literature.[4]

Experimental Protocols
General Protocol for Batch Metal Scavenging
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This protocol provides a general guideline for the use of QuadraSil™ MP in a typical batch

scavenging process. The optimal quantity of scavenger and treatment time may vary

depending on the specific metal, its concentration, the solvent system, and the reaction scale.

Caption: General workflow for batch metal scavenging.

Step-by-Step Procedure:

Determine the amount of residual metal in the reaction mixture, if possible, to calculate the

required amount of QuadraSil™ MP. A typical starting point is to use 5 equivalents of the

scavenger relative to the molar amount of the metal catalyst used in the reaction.

Add the calculated amount of QuadraSil™ MP to the reaction mixture containing the

dissolved product and residual metal catalyst.

Stir the resulting suspension at room temperature. The scavenging kinetics are generally

fast, with significant metal removal often observed within the first hour.[1] For challenging

cases or to achieve very low residual metal levels, longer stirring times (e.g., 4 hours to

overnight) may be beneficial.

Monitor the progress of the scavenging by taking small aliquots of the solution, filtering them,

and analyzing the metal content by a suitable technique such as ICP.

Once the desired level of metal removal is achieved, filter the mixture through a suitable filter

medium (e.g., celite or a filter paper) to separate the QuadraSil™ MP beads.

Wash the collected scavenger with a small amount of the reaction solvent to ensure

complete recovery of the product.

Combine the filtrate and the washings to obtain the purified product solution.

Protocol for Palladium Removal from a Suzuki-Miyaura
Coupling Reaction
This protocol is adapted from a case study and provides a specific example of using a

mercaptopropyl-functionalized silica scavenger for palladium removal post-Suzuki-Miyaura

coupling.
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Reaction Context: A Suzuki-Miyaura coupling reaction is performed, and the resulting mixture

contains the desired biaryl product along with residual palladium catalyst.

Caption: Workflow for palladium removal from a Suzuki-Miyaura reaction.

Step-by-Step Procedure:

At the completion of the Suzuki-Miyaura coupling reaction, allow the reaction mixture to cool

to room temperature.

Directly to the crude reaction mixture, add 5 equivalents of QuadraSil™ MP relative to the

initial amount of palladium catalyst used.

Stir the mixture vigorously at room temperature for 4 hours.

Prepare a filtration setup with a pad of celite.

Filter the reaction mixture through the celite pad to remove the QuadraSil™ MP-palladium

complex.

Wash the celite pad with the reaction solvent to ensure all the product is collected.

Combine the filtrate and the washings. The resulting solution contains the purified product

with significantly reduced palladium content.

Proceed with standard workup and purification (e.g., solvent evaporation, crystallization) to

isolate the final product.

Conclusion
QuadraSil™ MP is a highly effective and versatile tool for the removal of residual metals in a

variety of chemical processes. Its robust nature, high scavenging efficiency, and ease of use

make it a valuable asset in the production of high-purity chemical compounds. Adherence to

the safety and handling guidelines outlined in this document is crucial for its safe

implementation in a laboratory or manufacturing setting. The provided protocols offer a starting

point for the development of optimized metal scavenging procedures tailored to specific

applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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